Cas no 2344680-35-7 (2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid)

• Product Name: 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid
• CAS No: 2344680-35-7
• MF: C₇H₁₀O₄S
• MW: 190.216901302338
• CID: 5946443
• PubChem ID: 139022542
• Update Time: 2025-05-24

2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid
• 2-{bicyclo[1.1.1]pentane-1-sulfonyl}acetic acid
• EN300-37374104
• 2-(Bicyclo[1.1.1]pentan-1-ylsulfonyl)acetic acid
• EN300-6763072
• 2344680-35-7

• Inchi： 1S/C7H10O4S/c8-6(9)4-12(10,11)7-1-5(2-7)3-7/h5H,1-4H2,(H,8,9)
• InChI Key： QBXKDNVQOKRKFW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C12CC(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 190.02997997g/mol
• Monoisotopic Mass: 190.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid

Comprehensive Overview of 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid (CAS No. 2344680-35-7)

2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid (CAS No. 2344680-35-7) is a unique bicyclic sulfonyl acetic acid derivative that has garnered significant attention in pharmaceutical and materials science research. Its distinctive bicyclo[1.1.1]pentane scaffold, combined with a sulfonyl acetic acid functional group, makes it a valuable building block for drug discovery and advanced material design. Researchers are particularly interested in its potential to modulate biological targets and enhance physicochemical properties of lead compounds.

The compound's molecular structure features a highly strained bicyclo[1.1.1]pentane core, which contributes to its unique three-dimensional geometry and electronic properties. This structural motif has become increasingly popular in medicinal chemistry as a bioisostere for aromatic rings or tert-butyl groups, offering improved metabolic stability and solubility profiles. The sulfonyl acetic acid moiety further enhances its versatility, enabling various chemical modifications and conjugation strategies.

Recent studies have highlighted the potential of 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid in addressing current challenges in drug development, particularly in the design of small molecule therapeutics targeting protein-protein interactions. Its ability to occupy three-dimensional space efficiently while maintaining favorable drug-like properties has made it a subject of intense investigation in fragment-based drug discovery campaigns. The compound's CAS number 2344680-35-7 serves as a crucial identifier for researchers tracking its applications across different disciplines.

From a synthetic chemistry perspective, the preparation of 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid presents interesting challenges and opportunities. The construction of the bicyclo[1.1.1]pentane skeleton requires specialized synthetic methodologies, while the introduction of the sulfonyl acetic acid group demands careful consideration of protecting group strategies and reaction conditions. These synthetic aspects have become hot topics in organic chemistry forums and research publications, with many scientists seeking optimized routes to this valuable intermediate.

The physicochemical properties of 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid contribute significantly to its research utility. Its molecular weight and logP values fall within desirable ranges for drug discovery applications, while the presence of both acidic and polar functionalities enhances its water solubility compared to traditional hydrocarbon scaffolds. These characteristics align well with current industry trends favoring beyond rule of five compounds and proteolysis targeting chimeras (PROTACs) development.

In materials science, the 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid structure has shown promise for creating novel polymeric materials with unique mechanical and thermal properties. The strain energy inherent in the bicyclo[1.1.1]pentane core can impart interesting characteristics to resulting materials, while the sulfonyl acetic acid group provides convenient handles for polymerization or cross-linking reactions. These applications have sparked discussions in advanced materials research communities about its potential in next-generation material design.

Quality control and analytical characterization of 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid (CAS No. 2344680-35-7) represent another area of active investigation. Standard analytical techniques including HPLC, NMR, and mass spectrometry are employed to ensure compound purity and identity, with particular attention to the stereochemical integrity of the bicyclo[1.1.1]pentane moiety. These analytical considerations are frequently discussed in pharmaceutical quality forums and scientific literature.

The commercial availability of 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid has expanded in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically provide detailed technical data sheets and certificates of analysis for this compound, with CAS No. 2344680-35-7 serving as the primary reference identifier. The pricing and availability trends for this specialty chemical are monitored by professionals engaged in chemical procurement and inventory management.

Looking forward, the scientific community anticipates continued exploration of 2-(1-Bicyclo[1.1.1]pentanylsulfonyl)acetic acid's potential across multiple disciplines. Its unique combination of structural features positions it as a compelling subject for structure-activity relationship studies and molecular design initiatives. As research into strained hydrocarbon systems advances, this compound is likely to maintain its status as a valuable tool for chemical innovation and therapeutic development.